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Compound of Interest

Compound Name: Dhodh-IN-27

Cat. No.: B15613280 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, immediate safety and logistical

information for the DHODH inhibitor, DHODH-IN-27. By adhering to these procedural, step-by-

step instructions, laboratories can mitigate risks and maintain compliance with safety

regulations.

DHODH-IN-27 is an inhibitor of dihydroorotate dehydrogenase (DHODH), a critical enzyme in

the de novo pyrimidine synthesis pathway.[1] Understanding its properties is the first step

toward safe handling.

Key Quantitative Data for DHODH Inhibitors
For quick reference, the following table summarizes the inhibitory potency of DHODH-IN-27
and other relevant DHODH inhibitors. Note that the potency of these compounds can vary

significantly across different cell lines and assay conditions.
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DHODH Inhibitor IC50 Value Target/Cell Line

DHODH-IN-27 64.97 µM
Dihydroacetate

dehydrogenase (DHODH)

DHODH-IN-16 (JNJ-

74856665)
0.396 nM Human DHODH

DHODH-IN-16 (JNJ-

74856665)
0.2 nM MOLM-13 cells

Brequinar ~20 nM
Dihydroorotate dehydrogenase

(DHODH)

ASLAN003 35 nM Human DHODH enzyme

BAY-2402234 1.2 nM
Dihydroorotate dehydrogenase

(DHODH)

hDHODH-IN-5 0.91 µM Human DHODH

DHODH-IN-8 0.13 µM Human DHODH

DHODH-IN-14 0.49 µM Rat hepatic DHODH

Proper Disposal Procedures for DHODH-IN-27
While a specific Safety Data Sheet (SDS) for DHODH-IN-27 was not found, the following

procedures are based on best practices for the disposal of similar hazardous chemical

compounds. It is imperative to always consult the specific SDS for any chemical you are using

and to follow your institution's Environmental Health and Safety (EHS) guidelines.

Personal Protective Equipment (PPE)
Before handling DHODH-IN-27 in any form, ensure you are wearing the appropriate PPE:

Lab coat

Safety goggles with side shields

Chemical-resistant gloves
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Disposal of Solid DHODH-IN-27
Waste Collection: Carefully transfer any unwanted solid DHODH-IN-27 into a designated,

clearly labeled hazardous waste container. The container must be compatible with the

chemical, in good condition, and have a secure lid.

Labeling: The container must be labeled with "Hazardous Waste" and the full chemical

name, "DHODH-IN-27". Include the approximate quantity of the waste.

Storage: Store the sealed hazardous waste container in a designated satellite accumulation

area within the laboratory. This area should be secure and away from incompatible materials.

Disposal Request: Contact your institution's EHS office to arrange for the pickup and

disposal of the hazardous waste. Follow their specific procedures for waste manifests and

collection.

Disposal of DHODH-IN-27 in Solution (e.g., in DMSO)
Waste Collection: Collect the DHODH-IN-27 solution in a designated hazardous waste

container suitable for liquid organic waste. Do not mix with other waste streams unless

explicitly permitted by your institution's EHS guidelines.

Labeling: Label the container with "Hazardous Waste" and list all components, for example,

"DHODH-IN-27" and "Dimethyl Sulfoxide (DMSO)". Indicate the approximate concentration

and volume of the solution.

Storage: Store the sealed liquid hazardous waste container in a designated satellite

accumulation area, using secondary containment to prevent spills.

Disposal Request: Follow your institution's procedures to request a pickup of the liquid

hazardous waste from your EHS office.

The logical workflow for the proper disposal of DHODH-IN-27 is illustrated below.
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Solid Waste Disposal Liquid Waste Disposal

Wear Appropriate PPE

Collect Solid Waste in
Designated Container

Label Container:
'Hazardous Waste, DHODH-IN-27'

Store in Satellite
Accumulation Area

Request EHS Pickup

Wear Appropriate PPE

Collect Liquid Waste in
Designated Container

Label Container:
'Hazardous Waste, DHODH-IN-27, Solvent'

Store in Satellite
Accumulation Area with
Secondary Containment

Request EHS Pickup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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